Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate

• Molecular Formula: C22H27NO5
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-methylpropyl 4-[4-(4-methoxyphenoxy)butanoylamino]benzoate
• InChI: InChI=1S/C22H27NO5/c1-16(2)15-28-22(25)17-6-8-18(9-7-17)23-21(24)5-4-14-27-20-12-10-19(26-3)11-13-20/h6-13,16H,4-5,14-15H2,1-3H3,(H,23,24)
• InChI Key: CMSQSZILOJIYAM-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)CCCOC2=CC=C(C=C2)OC

Description

Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes, due to its ability to increase fat burning and improve glucose metabolism. However, it has gained popularity in the fitness industry as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate works by activating PPARδ, a nuclear receptor that regulates gene expression involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved energy metabolism and increased endurance.
Biochemical and Physiological Effects:
This compound has been shown to increase endurance and stamina in animal models and human studies. It also increases muscle fiber size and promotes muscle fiber type switching, leading to improved muscle performance. In addition, it has been shown to reduce markers of inflammation and oxidative stress, which may contribute to its beneficial effects on metabolic disorders.

Advantages and Limitations for Lab Experiments

Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate has several advantages for lab experiments, including its ability to improve energy metabolism and endurance, as well as its anti-inflammatory and antioxidant properties. However, its potential for abuse in the fitness industry and lack of long-term safety data are limitations that should be taken into consideration.

Future Directions

There are several potential future directions for research on Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate. These include further investigation into its therapeutic potential in metabolic disorders, as well as its potential for use in improving athletic performance. Additionally, more research is needed to fully understand the long-term safety and potential side effects of this compound.

Synthesis Methods

The synthesis of Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate involves several steps, starting with the reaction of 4-methoxybenzoic acid with isobutyl chloroformate to form isobutyl 4-methoxybenzoate. This is then reacted with 4-(4-aminobutoxy)benzoic acid to form this compound. The final product is obtained through purification and crystallization.

Scientific Research Applications

Isobutyl 4-{[4-(4-methoxyphenoxy)butanoyl]amino}benzoate has been extensively studied for its potential therapeutic applications in various metabolic disorders. It has been shown to improve insulin sensitivity, reduce inflammation, and increase fat burning in animal models. In human studies, it has been shown to improve lipid profiles and reduce markers of inflammation.